molecular formula C12H18OSi B8598516 4-(Isopropyldimethylsilyl)benzaldehyde

4-(Isopropyldimethylsilyl)benzaldehyde

Cat. No.: B8598516
M. Wt: 206.36 g/mol
InChI Key: ITFPDGXBMXCTPF-UHFFFAOYSA-N
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Description

4-(Isopropyldimethylsilyl)benzaldehyde is a benzaldehyde derivative featuring an isopropyldimethylsilyl (-Si(CH₃)₂CH(CH₃)₂) substituent at the para position. This bulky, lipophilic group confers unique steric and electronic properties, making the compound valuable in organic synthesis, particularly as a protecting group or precursor for silicon-containing materials.

Properties

Molecular Formula

C12H18OSi

Molecular Weight

206.36 g/mol

IUPAC Name

4-[dimethyl(propan-2-yl)silyl]benzaldehyde

InChI

InChI=1S/C12H18OSi/c1-10(2)14(3,4)12-7-5-11(9-13)6-8-12/h5-10H,1-4H3

InChI Key

ITFPDGXBMXCTPF-UHFFFAOYSA-N

Canonical SMILES

CC(C)[Si](C)(C)C1=CC=C(C=C1)C=O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key properties of 4-(Isopropyldimethylsilyl)benzaldehyde and its analogs:

Compound Molecular Formula Molecular Weight (g/mol) Substituent Characteristics Physical State (Evidence)
This compound* C₁₂H₁₈OSi ~208.3 (estimated) Bulky, lipophilic, electron-donating Not reported
4-(Bromomethyl)benzaldehyde C₈H₇BrO 199.05 Electron-withdrawing (Br), reactive Not specified
4-Hydroxybenzaldehyde C₇H₆O₂ 122.12 Polar, hydrogen-bonding (OH) Powder
5-Isopropyl-2,4-dimethoxybenzaldehyde C₁₂H₁₆O₃ 208.26 Electron-donating (methoxy), steric Not specified

*Estimated data due to absence in provided evidence.

Key Observations :

  • Steric Effects : The isopropyldimethylsilyl group in the target compound introduces significant steric hindrance, likely reducing reactivity toward bulky nucleophiles compared to smaller substituents like -Br or -OH.
  • Electronic Effects : While methoxy and hydroxy groups are electron-donating via resonance, the silyl group is weakly electron-donating via σ-π conjugation, which may modulate the aldehyde's electrophilicity.

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